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Compound of Interest

Compound Name: 3-Phenyl-1,4-dithian-2-one

Cat. No.: B15163988 Get Quote

Technical Dossier: 3-Phenyl-1,4-dithian-2-one
For the Attention of: Researchers, Scientists, and Drug Development Professionals

This document addresses the inquiry for a comprehensive technical guide on 3-Phenyl-1,4-
dithian-2-one, including its IUPAC name, CAS number, experimental data, and relevant

biological pathways.

Following a thorough search of chemical databases and scientific literature, it has been

determined that "3-Phenyl-1,4-dithian-2-one" is not a readily cataloged compound. No

experimental data, synthesis protocols, or biological activity associated with this specific

molecule could be retrieved. Consequently, a CAS number has not been assigned.

IUPAC Nomenclature
Based on the principles of chemical nomenclature established by the International Union of

Pure and Applied Chemistry (IUPAC), the systematic name for the specified molecule is 3-
phenyl-1,4-dithian-2-one.

The naming convention is derived as follows:

1,4-dithian: Identifies the six-membered heterocyclic ring containing two sulfur atoms at

positions 1 and 4.
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-2-one: Indicates the presence of a ketone functional group at the second position of the

ring.

3-phenyl-: Specifies a phenyl group substituent at the third position of the ring.

Data Availability
Due to the absence of this compound in the surveyed literature, this guide cannot provide the

requested quantitative data, experimental protocols, or signaling pathway diagrams. The

creation of such a technical whitepaper would be contingent on the de novo synthesis,

purification, and characterization of 3-Phenyl-1,4-dithian-2-one, followed by comprehensive

biological screening and mechanistic studies.

Proposed Synthetic Workflow
While no specific synthesis for 3-Phenyl-1,4-dithian-2-one has been reported, a potential

synthetic route could be conceptualized based on established principles of organic chemistry.

The diagram below illustrates a hypothetical retrosynthetic analysis, which could serve as a

foundational strategy for its synthesis.
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Hypothetical Retrosynthesis of 3-Phenyl-1,4-dithian-2-one

3-Phenyl-1,4-dithian-2-one

Thiolactone Formation

2-((2-Mercaptoethyl)thio)-2-phenylacetic acid

Nucleophilic Substitution

2-Bromo-2-phenylacetic acid Ethane-1,2-dithiol

Click to download full resolution via product page

Caption: A potential retrosynthetic pathway for 3-Phenyl-1,4-dithian-2-one.

It is recommended that any future research on this compound begin with a thorough literature

search for analogous structures to inform the development of a robust synthetic and analytical

strategy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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